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Compound of Interest

Compound Name:
1-Bromo-4-(trans-4-

pentylcyclohexyl)benzene

Cat. No.: B1275687 Get Quote

An In-depth Technical Guide to 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene

For researchers, scientists, and professionals in drug development, 1-Bromo-4-(trans-4-
pentylcyclohexyl)benzene is a valuable chemical intermediate. This guide provides a

comprehensive overview of its properties, potential applications, and illustrative experimental

protocols.

Core Properties and Data
1-Bromo-4-(trans-4-pentylcyclohexyl)benzene is a halogenated aromatic compound.[1] Its

molecular structure, featuring a trans-cyclohexyl ring, gives it a rigid and linear shape, a

desirable characteristic in the synthesis of liquid crystals.[1][2] The bromine atom serves as a

reactive site for various cross-coupling reactions, making it a versatile building block in organic

synthesis.[1][2]

Quantitative Data Summary
The key physicochemical properties of 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene are

summarized in the table below for easy reference.
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Property Value

Molecular Weight 309.3 g/mol [3][4]

Molecular Formula C17H25Br[3][4][5][6]

CAS Number 79832-89-6[3][5][6]

Appearance White or off-white solid[6][7]

Purity
≥95%[5], with higher purities available (≥98%[6],

≥99.5%[8])

Boiling Point 363°C at 760 mmHg[5]

Density 1.129 g/cm³[5]

Flash Point 165.9°C[5]

Refractive Index 1.518[5]

Applications in Research and Development
This compound is primarily utilized in the following areas:

Liquid Crystal Synthesis: It serves as a monomer in the synthesis of liquid crystals.[5][7][8]

Organic Synthesis: It is a key intermediate in various organic reactions.[6]

Pharmaceutical and Agrochemical Research: The structural motifs of similar alkylcyclohexyl

bromobenzenes suggest their potential as scaffolds in the design of novel agrochemicals

and pharmaceuticals.[1]

Protein Degrader Building Blocks: It is classified within a product family of protein degrader

building blocks, indicating its potential use in the development of targeted protein

degradation technologies.[3]

Illustrative Experimental Protocol: Suzuki-Miyaura
Cross-Coupling
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The following is a representative protocol for a Suzuki-Miyaura cross-coupling reaction, a

common application for aryl bromides like 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene.

This protocol is for illustrative purposes and may require optimization for specific substrates.

Objective: To synthesize 4-(trans-4-pentylcyclohexyl)-1,1'-biphenyl by coupling 1-Bromo-4-
(trans-4-pentylcyclohexyl)benzene with phenylboronic acid.

Materials:

1-Bromo-4-(trans-4-pentylcyclohexyl)benzene

Phenylboronic acid

Palladium(II) acetate (Pd(OAc)2)

Triphenylphosphine (PPh3)

Potassium carbonate (K2CO3)

Toluene

Water

Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or

nitrogen), combine 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene (1.0 eq), phenylboronic

acid (1.2 eq), and potassium carbonate (2.0 eq).

Catalyst Preparation: In a separate flask, prepare the palladium catalyst by dissolving

palladium(II) acetate (0.02 eq) and triphenylphosphine (0.04 eq) in toluene.

Reaction Initiation: Add the catalyst solution to the Schlenk flask containing the reactants.

Add a mixture of toluene and water (e.g., 4:1 v/v) to the flask.
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Reaction Conditions: Heat the reaction mixture to reflux (approximately 80-90°C) and stir

vigorously for 12-24 hours. Monitor the reaction progress using thin-layer chromatography

(TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Add water and

extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined

organic layers with brine, dry over anhydrous sodium sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by

column chromatography on silica gel to obtain the desired 4-(trans-4-pentylcyclohexyl)-1,1'-

biphenyl.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as NMR spectroscopy and mass spectrometry.

Conceptual Workflow Visualization
The following diagram illustrates a conceptual workflow for the use of 1-Bromo-4-(trans-4-
pentylcyclohexyl)benzene in a drug discovery context, from initial synthesis to final product

characterization.
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Conceptual workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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